(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol

• IUPAC Name: [(1R,3S)-1-hydroxy-3-(2-hydroxyethoxy)-7-azaspiro[3.5]nonan-7-yl]-(1-phenylcyclopropyl)methanone
• InChI: InChI=1S/C20H27NO4/c22-12-13-25-17-14-16(23)20(17)8-10-21(11-9-20)18(24)19(6-7-19)15-4-2-1-3-5-15/h1-5,16-17,22-23H,6-14H2/t16-,17+/m1/s1
• InChI Key: RKEIVSLHOYFUOU-SJORKVTESA-N
• Canonical SMILES: C1CC1(C2=CC=CC=C2)C(=O)N3CCC4(CC3)C(CC4OCCO)O
• Isomeric SMILES: C1CC1(C2=CC=CC=C2)C(=O)N3CCC4(CC3)[C@@H](C[C@@H]4OCCO)O
• Molecular Formula: C20H27NO4
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of complex compounds related to "(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol" involves multiple steps, including the formation of acyl derivatives and stereochemistry considerations. For example, Lorente et al. (1990) explored the synthesis and structural analysis of acyl derivatives of 9-azabicyclo[3.3.1]nonan-ols, highlighting the conformational preferences in solution and the stereochemical outcomes of the synthesis processes (Lorente, Iriepa, & Gálvez, 1990).

Molecular Structure Analysis

The molecular structure and conformational study are crucial for understanding the behavior and reactivity of the compound. Parvez, Senthil, and Yadav (2001) detailed the stereochemistry of 7-phenyl-1-oxa-4-thiaspiro[4.5]decan-7-ol isomers, providing insights into the axial and equatorial orientations of functional groups, which are pertinent to the structural analysis of related compounds (Parvez, Senthil, & Yadav, 2001).

Chemical Reactions and Properties

Chemical reactions involving the compound span from its synthesis to its interactions and transformations under various conditions. Research into similar compounds, like the synthesis and pharmacological study of esters derived from diazabicyclo[3.3.1]nonan-ols by Fernández et al. (1995), sheds light on the chemical behavior and potential reactivity pathways (Fernández, Huertas, Gálvez, Server-Carrió, Ripoll, Orjales, Beriša, & Labeaga, 1995).

Physical Properties Analysis

Physical properties such as solubility, melting point, and boiling point are determined by the molecular structure and influence the compound's applicability in different contexts. Studies on related compounds, such as the characterization of spiromonomers for polymerization by Bolln, Frey, and Mülhaupt (1996), provide insights into the physical properties relevant to "(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol" (Bolln, Frey, & Mülhaupt, 1996).

Chemical Properties Analysis

The chemical properties, including reactivity with various agents, stability under different conditions, and potential for functionalization, are pivotal for the application and further modification of the compound. Doherty, Ley, Lygo, and Williams (1984) explored the synthesis of spiroacetals, highlighting methodologies that could be applicable to the synthesis and modification of "(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol" and its derivatives (Doherty, Ley, Lygo, & Williams, 1984).